7-(2-hydroxy-3-(4-methoxyphenoxy)propyl)-8-(isopentylamino)-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-[2-hydroxy-3-(4-methoxyphenoxy)propyl]-3-methyl-8-(3-methylbutylamino)purine-2,6-dione
• InChI: InChI=1S/C21H29N5O5/c1-13(2)9-10-22-20-23-18-17(19(28)24-21(29)25(18)3)26(20)11-14(27)12-31-16-7-5-15(30-4)6-8-16/h5-8,13-14,27H,9-12H2,1-4H3,(H,22,23)(H,24,28,29)
• InChI Key: GLZZBDACDKESOH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC1=NC2=C(N1CC(COC3=CC=C(C=C3)OC)O)C(=O)NC(=O)N2C
• Molecular Formula: C21H29N5O5
• Molecular Weight: 431.5 g/mol

Description

7-(2-hydroxy-3-(4-methoxyphenoxy)propyl)-8-(isopentylamino)-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C21H29N5O5 and its molecular weight is 431.493. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Cardiovascular Activity

A study focused on the synthesis of derivatives similar to the compound of interest, exploring their cardiovascular activity. Specifically, derivatives exhibited significant prophylactic antiarrhythmic activity and hypotensive effects, highlighting their potential in developing new cardiovascular drugs (Chłoń-Rzepa et al., 2004).

Analgesic Activity

Research on 8-methoxy-1,3-dimethyl-2,6-dioxo-purin-7-yl derivatives, with structural similarities to the specified compound, has revealed significant analgesic and anti-inflammatory effects. These findings indicate the potential for these compounds to serve as new classes of analgesic and anti-inflammatory agents, surpassing the efficacy of reference drugs like acetylic acid in certain tests (Zygmunt et al., 2015).

Chemical Synthesis and Reactions

Further studies have delved into the chemical synthesis and reactions of related compounds, demonstrating a variety of methods to create novel derivatives with potential for further biological testing. These syntheses include reactions with phosphines and the preparation of N-substituted derivatives, illustrating the versatility and potential applications of these compounds in developing new pharmaceuticals (Nicolaides et al., 1996).

Environmental and Biological Studies

A study on the synthesis of defined endocrine-disrupting nonylphenol isomers, while not directly related to the exact chemical structure of interest, underscores the importance of synthesizing specific isomers for detailed environmental and biological impact assessments. Such research is crucial for understanding the nuanced effects of chemical compounds on biological systems and the environment (Boehme et al., 2010).